Cas no 2308479-98-1 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2308479-98-1
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6270275
• PubChem ID: 165467023
• Update Time: 2025-05-20

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• EN300-1576591
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
• 2308479-98-1

• Inchi： 1S/C23H26N2O5/c1-3-15(12-21(26)27)25-22(28)14(2)24-23(29)30-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20H,3,12-13H2,1-2H3,(H,24,29)(H,25,28)(H,26,27)/t14?,15-/m0/s1
• InChI Key： BYVXQMJNJYVCEB-LOACHALJSA-N
• SMILES： O(C(NC(C)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2308479-98-1, known as (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, peptide synthesis, and drug discovery. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a propanamide moiety, and a pentanoic acid chain. The S-configured chiral center further adds to its uniqueness, making it a valuable tool in stereochemistry and asymmetric synthesis.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized as excellent protecting groups for amino acids during peptide synthesis. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ability to be removed under acidic conditions, such as with trifluoroacetic acid (TFA). This makes it an ideal choice for solid-phase peptide synthesis (SPPS), where precise control over the removal of protecting groups is critical. In the context of this compound, the Fmoc group plays a pivotal role in stabilizing the amino group during synthesis, ensuring the integrity of the molecule until it is ready for further modification or use.

The propanamide moiety in this compound serves as a flexible linker, facilitating interactions between different functional groups. This flexibility is crucial in applications such as drug design, where the ability to modulate molecular interactions can lead to improved bioavailability and target specificity. Recent studies have highlighted the importance of such linkers in enhancing the pharmacokinetic properties of bioactive molecules, making this compound a valuable asset in medicinal chemistry.

The pentanoic acid chain introduces additional functionality to this molecule. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification and amidation. In this compound, the pentanoic acid chain may serve as a site for further functionalization, enabling the creation of more complex molecules with diverse biological activities. This feature underscores the potential of this compound as a building block in organic synthesis.

The S-configured chiral center at position 3 is another defining characteristic of this compound. Chiral centers are essential in determining the stereochemistry of molecules, which in turn influences their biological activity. The S configuration ensures that this compound has specific interactions with biomolecules, making it potentially useful in enantioselective reactions or as a component in chiral recognition systems. Recent advancements in asymmetric catalysis have emphasized the importance of such chiral centers in achieving high enantiomeric excess (ee) in synthetic processes.

Recent research has focused on leveraging compounds like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid for applications in peptide-based drug delivery systems. By incorporating such compounds into peptide sequences, scientists aim to enhance drug stability, reduce immunogenicity, and improve targeting capabilities. For instance, studies have demonstrated that Fmoc-containing peptides can exhibit improved resistance to enzymatic degradation while maintaining their bioactivity.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. The combination of an Fmoc group with a propanamide and pentanoic acid chain provides opportunities for creating self-assembling structures or stimuli-responsive materials. Such materials could find applications in sensors, drug delivery systems, or advanced coatings.

From a synthetic standpoint, the preparation of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid involves multi-step processes that demand precision and control. The synthesis typically begins with the preparation of the Fmoc derivative followed by coupling reactions to introduce the propanamide and pentanoic acid moieties. The stereochemistry at position 3 is established through asymmetric induction techniques or by using chiral starting materials.

Advances in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly adopting environmentally friendly solvents and catalysts to minimize waste and reduce environmental impact. For example, microwave-assisted synthesis has been explored as an efficient method for preparing Fmoc-containing compounds with high yields and purity.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yilmethoxycarbonyl}amino)propanamidopentanoic acid (CAS No. 2308479